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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B12687330 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 2,5-Di-tert-butylhydroquinone (DBHQ) in a laboratory setting. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Information
2,5-Di-tert-butylhydroquinone is a hazardous substance that requires careful handling.[1]

Key hazards include:

Health Hazards: Harmful if swallowed[2][3], causes skin and serious eye irritation[2], and

may cause respiratory irritation.[2][4] It may also cause an allergic skin reaction.[4]

Environmental Hazards: Very toxic to aquatic life, with long-lasting effects.[1][4]

First Aid Measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor.[2][3][5]

If on Skin: Wash off immediately with plenty of soap and water.[2] If skin irritation or a rash

occurs, seek medical advice.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do, and continue rinsing.[2] If eye irritation persists, get medical advice.[2]
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical

attention.[2][3]

Personal Protective Equipment (PPE)
Before handling DBHQ waste, all personnel must wear appropriate PPE to minimize exposure:

Eye/Face Protection: Safety glasses with side shields or goggles.[7]

Skin Protection: Chemically resistant gloves (inspect before use) and protective clothing to

avoid skin contact.[2][5][7]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[3]

[5] Avoid breathing dust.[5]

Step-by-Step Disposal Procedure
All chemical waste, including unused DBHQ and contaminated materials, must be treated as

hazardous waste.[8] Evaporation is never an acceptable method of disposal.[8][9]

Step 1: Waste Segregation

Do not mix DBHQ waste with other waste streams, especially incompatible materials like

strong oxidizing agents.[3][8][9]

Keep waste in its original container whenever possible.[4]

Step 2: Spill Management

Minor Spills: Remove all ignition sources.[1] Use dry clean-up procedures to avoid

generating dust.[1] Sweep up the material and place it in a suitable, sealed, and clearly

labeled container for disposal.[1][2]

Major Spills: Evacuate the area and alert emergency responders.[1] Prevent the spillage

from entering drains or waterways.[1][10] Dike the area for later disposal.[2]

Step 3: Containerization and Labeling
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Use only chemically compatible containers that are in good condition with secure, leak-proof

closures.[11][12]

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "2,5-
Di-tert-butylhydroquinone".[12][13] The label must be legible and securely attached.[12]

Step 4: Storage

Store sealed waste containers in a designated and well-ventilated Satellite Accumulation

Area (SAA) at or near the point of generation.[9][13]

Ensure secondary containment is used to prevent spills from reaching drains.[9]

Adhere to laboratory storage limits, which typically restrict the accumulation to a maximum of

55 gallons of hazardous waste at one time.[8][13]

Step 5: Final Disposal

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.[7][13]

Dispose of the contents and container in accordance with all applicable federal, state, and

local regulations at an approved waste disposal facility.[2][4][14]

Empty containers that held DBHQ must be handled like the product itself unless they have

been triple-rinsed with an appropriate solvent; the rinsate must also be collected as

hazardous waste.[4][8][9]

Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling and disposal

of 2,5-Di-tert-butylhydroquinone.
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Parameter Value Significance

UN Number UN 2811 / UN 3077

Proper identification for

transport as a toxic or

environmentally hazardous

solid.[4][14]

Acute Fish Toxicity (LC50)
0.6 mg/L (Fathead Minnow,

96h)

Indicates high toxicity to

aquatic life, underscoring the

need to prevent environmental

release.[2]

Acute Algae Toxicity (EC50) 0.038 mg/L (Microalgae, 72h)

Indicates very high toxicity to

aquatic plants, classifying it as

an environmental hazard.[4]

Lab Storage Limit
≤ 55 gallons (Hazardous

Waste)

Regulatory limit for the

maximum amount of

hazardous waste that can be

stored in a Satellite

Accumulation Area.[8][13]

Lab Storage Limit ≤ 1 quart (Acutely Toxic Waste)

Stricter limit for "P-listed" or

acutely hazardous wastes.

While DBHQ is not always P-

listed, this is a best practice for

highly toxic materials.[8][13]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 2,5-Di-tert-
butylhydroquinone.
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Workflow for Proper Disposal of 2,5-Di-tert-butylhydroquinone

Preparation & Handling

Containment & Storage

Final Disposal

Critical Precaution

Identify DBHQ Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

NEVER
Dispose via

Sewer or
Regular Trash

Manage Spills
(Dry Cleanup, No Dust)

Segregate from
Incompatible Wastes

Place in a Sealed,
Compatible Container

Label Container:
'Hazardous Waste, DBHQ'

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Authorized Personnel (EHS)

Transport to Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2,5-Di-tert-butylhydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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